Cas no 221392-07-0 (Benzene, 1-(3,3-dimethoxy-2-methylpropyl)-4-(1,1-dimethylethyl)-)

• Product name: Benzene, 1-(3,3-dimethoxy-2-methylpropyl)-4-(1,1-dimethylethyl)-
• CAS No: 221392-07-0
• MF: C₁₆H₂₆O₂
• MW: 250.37644
• CID: 1407252
• PubChem ID: 9837844

Benzene, 1-(3,3-dimethoxy-2-methylpropyl)-4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3,3-dimethoxy-2-methylpropyl)-4-(1,1-dimethylethyl)-
• 1-tert-butyl-4-(3,3-dimethoxy-2-methylpropyl)benzene
• DTXSID60431614
• 221392-07-0

• Inchi： InChI=1S/C16H26O2/c1-12(15(17-5)18-6)11-13-7-9-14(10-8-13)16(2,3)4/h7-10,12,15H,11H2,1-6H3
• InChI Key： BRDUHORGKGLHLS-UHFFFAOYSA-N
• SMILES： CC(CC1=CC=C(C=C1)C(C)(C)C)C(OC)OC

Computed Properties

• Exact Mass: 250.19338
• Monoisotopic Mass: 250.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 4.5

Experimental Properties

• PSA: 18.46